Cas no 1546168-27-7 (2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine)

• Product Name: 2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine
• CAS No: 1546168-27-7
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• MDL: MFCD26141593
• CID: 5219743
• PubChem ID: 83817647
• Update Time: 2025-09-28

2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-fluoro-α-(fluoromethyl)-4-methoxy-
• 2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine

• MDL： MFCD26141593
• Inchi： 1S/C9H11F2NO/c1-13-6-2-3-7(8(11)4-6)9(12)5-10/h2-4,9H,5,12H2,1H3
• InChI Key： PAGZCUYVTMOTRF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1F)(N)CF

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 252.2±40.0 °C at 760 mmHg
• Flash Point: 106.3±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine

Introduction to 2-Fluoro-1-(2-Fluoro-4-Methoxyphenyl)ethan-1-Amine (CAS No. 1546168-27-7)

2-Fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine, also known by its CAS number 1546168-27-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl ring and a methoxy group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine is represented by the formula C₉H₁₀F₂NO. The presence of fluorine atoms and the methoxy group imparts specific properties to the molecule, such as enhanced lipophilicity and metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to improve drug efficacy and reduce side effects. The introduction of fluorine atoms into the molecular structure can significantly alter the electronic properties of the molecule, leading to improved binding affinity to target proteins and enhanced biological activity. This is particularly relevant in the development of drugs targeting G protein-coupled receptors (GPCRs) and other important therapeutic targets.

2-Fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine has been studied for its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits promising activity in various biological assays, including those related to central nervous system (CNS) disorders, cardiovascular diseases, and cancer. For instance, studies have demonstrated that this compound can modulate the activity of specific neurotransmitter receptors, making it a potential candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases.

The synthetic route for 2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine involves several steps, including the formation of a fluoro-substituted benzene derivative and subsequent functionalization to introduce the amine group. The synthesis process is carefully optimized to ensure high yield and purity, which are essential for downstream applications in drug discovery and development.

In addition to its potential therapeutic applications, 2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine has also been studied for its use as a tool compound in academic research. Its unique chemical properties make it an excellent probe for investigating the structure-function relationships of various biological systems. For example, researchers have used this compound to study the binding interactions between small molecules and protein targets, providing valuable insights into the mechanisms of action of potential drugs.

The safety profile of 2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, further research is needed to fully understand its safety profile in humans. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease indications.

In conclusion, 2-fluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine (CAS No. 1546168-27-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the field of drug discovery.